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Compound of Interest

Compound Name: Lophanthoidin E

Cat. No.: B14021423

For Researchers, Scientists, and Drug Development Professionals

Lophanthoidin E is a naturally occurring royleanone-type diterpenoid that has been isolated
from Rabdosia lophanthoides. As a member of the diterpenoid class of compounds, which are
known for their diverse and potent biological activities, Lophanthoidin E holds potential for
further investigation in drug discovery and development. This technical guide provides a
comprehensive overview of the available literature on Lophanthoidin E, focusing on its
chemical properties and biological context.

Chemical Structure and Properties

Lophanthoidin E is chemically identified as 1,4-Phenanthrenedione, 2-[2-(acetyloxy)-1-
methylethyl]-4b,5,6,7,8,8a,9,10-octahydro-3,9,10-trihydroxy-4b,8,8-trimethyl-, with the
Chemical Abstracts Service (CAS) registry number 120462-45-5 and a molecular formula of
C22H3007. It belongs to the lophanthoidin family of compounds, which also includes
Lophanthoidins A-F, all isolated from the same plant source.

Biological Context and Potential Activities

Lophanthoidin E was first isolated from the dried leaves of Rabdosia lophanthoides (also
referred to as Lophanthus alatus in some literature), a plant known for producing a variety of
bioactive diterpenoids. While specific biological activity data for Lophanthoidin E is not
extensively detailed in publicly available literature, the broader class of diterpenoids from the
Rabdosia genus has been a subject of significant scientific interest.
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Studies on related compounds from Rabdosia lophanthoides var. gerardianus have revealed
significant cytotoxic activities against various human cancer cell lines. For instance, several
abietane diterpenoids isolated from this plant have demonstrated potent effects against HepG2
(hepatocellular carcinoma) and HCF-8 (colon cancer) cell lines, with IC50 values in the low
micromolar range. This suggests that compounds from this plant, including the lophanthoidin
family, are promising candidates for anticancer research.

The general biological activities of diterpenoids are vast and well-documented, encompassing
anti-inflammatory, antimicrobial, and antitumor properties. The royleanone skeleton,
characteristic of Lophanthoidin E, is a key structural feature often associated with these
biological effects. Further research is required to specifically elucidate the bioactivity profile of
Lophanthoidin E.

Experimental Information

Detailed experimental protocols for the specific biological evaluation of Lophanthoidin E are
not currently available in the public domain. However, the initial isolation and structure
elucidation were achieved through standard phytochemical techniques.

Isolation and Structure Elucidation Workflow

The general workflow for isolating Lophanthoidin E and its related compounds from Rabdosia
lophanthoides can be inferred from typical natural product chemistry protocols.
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 To cite this document: BenchChem. [Lophanthoidin E: A Technical Review of a Royleanone
Diterpenoid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14021423#lophanthoidin-e-literature-review-and-
background]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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